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These application notes provide a comprehensive overview of the spatial analysis of infectious

disease distribution in Teresina, the capital city of Piauí state, Brazil. The protocols are

designed for researchers, scientists, and drug development professionals interested in

understanding the geographical patterns of diseases such as visceral leishmaniasis,

tuberculosis, and arboviruses in an urban setting.

Disease Distribution Overview in Teresina
Teresina has been the focus of numerous epidemiological studies due to the prevalence of

several infectious diseases. Spatial analysis has been a key tool in identifying high-risk areas

and understanding the socio-environmental factors that influence disease transmission.

Visceral Leishmaniasis (VL): Teresina experienced the first major urban epidemic of VL in

Brazil in the early 1980s.[1][2] Studies have consistently shown a heterogeneous spatial

distribution of VL within the city, with higher incidence rates in peripheral neighborhoods.[2][3]

[4] This pattern is associated with factors like recent urbanization, precarious housing,

inadequate sanitation, and the presence of vegetation, which provide favorable conditions for

the vector, Lutzomyia longipalpis.[1][2][3] Spatial analyses have identified clusters of high VL

incidence in the southern, northeastern, and northern regions of the city.[1] A significant spatial
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correlation has been observed between VL rates and various socioeconomic and demographic

indicators.[1]

Tuberculosis (TB): Spatial analysis of tuberculosis in Teresina has also revealed a non-uniform

distribution. A study conducted between 2005 and 2007 identified three main clusters of high

TB case density in the southeast, center-south, and northern zones of the municipality.[5][6]

These areas are often characterized by human expansion and occupation.[5]

Arboviruses (Dengue and Chikungunya): Dengue and Chikungunya are also significant public

health concerns in Teresina. Studies have shown that the distribution of these diseases is

concentrated in areas with high population flows.[7][8] The municipality of Teresina
consistently reports the highest number of cases in the state of Piauí.[7][8]

Quantitative Data Summary
The following tables summarize key quantitative data from studies on disease distribution in

Teresina.

Table 1: Tuberculosis Incidence and Demographics in Teresina (2005-2007)

Year Total Cases
Georeferenced
Cases (%)

Incidence Rate (per
100,000)

2005 - - 42

2006 - - -

2007 - - 37

Total 951 875 (92%) -

Source: Montechi et al., 2013[5][6]

Table 2: Tuberculosis Incidence by Sex and Age in Teresina (2005-2007)
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Demographic Group Average Incidence Rate (per 100,000)

Male 52.1

Age 50 years and over 105.81

Source: Montechi et al., 2013[5][6]

Table 3: Visceral Leishmaniasis Cases in Teresina (1991-2000)

Period Total Reported Cases

1991-2000 1,818

Source: Cerbino Neto et al., 2009[2]

Experimental Protocols
This section details the methodologies for key spatial analysis experiments cited in the

research on disease distribution in Teresina.

Protocol for Kernel Density Estimation
Objective: To identify high-concentration areas (hotspots) of disease cases. This method was

used in the spatial analysis of tuberculosis in Teresina.[5]

Materials:

Georeferenced case data (latitude and longitude of each case).

Geographic Information System (GIS) software (e.g., QGIS, ArcGIS).

Digital cartographic map of the study area (Teresina).

Procedure:

Data Preparation:
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Collect and organize the disease case data, ensuring each case has accurate geographic

coordinates.

Import the georeferenced data and the map of Teresina into the GIS software.

Kernel Density Analysis:

Select the Kernel Density tool within the GIS software.

Define the input point layer (the georeferenced case data).

Specify the population field if weighting cases by a certain attribute is desired (optional).

Set the search radius (bandwidth). This parameter significantly influences the smoothness

of the resulting surface and should be chosen based on the study's scale and the

characteristics of the data.

Define the output cell size for the raster map.

Execute the analysis. The software will generate a continuous surface map where the

values represent the density of cases per unit area.

Interpretation:

Analyze the resulting map to identify areas with the highest density values, which

correspond to disease hotspots.

The study on tuberculosis in Teresina identified three such hotspots in the southeast,

center-south, and northern regions.[5]

Protocol for Local Moran's I for Cluster Analysis
Objective: To identify local spatial autocorrelation and detect clusters of high or low disease

incidence rates. This method was applied in the study of visceral leishmaniasis in Teresina.[2]

Materials:
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Disease incidence rates aggregated by geographic units (e.g., census tracts,

neighborhoods).

GIS software or statistical software with spatial analysis capabilities (e.g., GeoDa, R with

spdep package).

A spatial weights matrix that defines the neighborhood relationships between the geographic

units.

Procedure:

Data and Weights Matrix Preparation:

Calculate the disease incidence rates for each geographic unit.

Create a spatial weights matrix to define how the spatial relationships between the units

are quantified (e.g., based on contiguity or distance).

Moran's I Calculation:

In the chosen software, select the Local Moran's I statistic.

Input the variable of interest (disease incidence rates).

Specify the pre-defined spatial weights matrix.

The analysis will compute a Moran's I value, a Z-score, and a p-value for each geographic

unit.

Cluster Mapping and Interpretation:

Generate a map to visualize the results, typically showing four types of spatial clusters:

High-High: High-incidence areas surrounded by other high-incidence areas (hotspots).

Low-Low: Low-incidence areas surrounded by other low-incidence areas (coldspots).

High-Low: High-incidence areas surrounded by low-incidence areas (spatial outliers).
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Low-High: Low-incidence areas surrounded by high-incidence areas (spatial outliers).

The study on VL in Teresina found a significant positive spatial autocorrelation (Moran's I

= 0.292, p < 0.001), indicating clustering of high incidence rates.[2]

Protocol for Empirical Bayesian Modeling
Objective: To stabilize variance in rate estimates for small areas and reduce the instability of

rates that can arise from small populations. This method is useful for creating smoother and

more reliable risk maps.

Materials:

Disease case counts and population data for each geographic unit.

Statistical software with capabilities for Bayesian analysis (e.g., R with INLA or CARBayes

packages, WinBUGS).

A spatial weights matrix.

Procedure:

Model Specification:

Define a statistical model for the disease counts, typically a Poisson or Negative Binomial

distribution.

The model will relate the observed number of cases in an area to the expected number,

which is based on the area's population size and the overall disease rate.

Incorporate a spatial random effect to account for spatial autocorrelation, where the rate in

one area is influenced by the rates in neighboring areas.

Bayesian Inference:

Use Bayesian statistical methods (e.g., Markov Chain Monte Carlo - MCMC) to estimate

the parameters of the model, including the smoothed disease rates for each area.
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Risk Mapping and Interpretation:

Map the smoothed rates to visualize the spatial patterns of disease risk. These maps

provide a more stable representation of the underlying risk than maps of raw incidence

rates, especially in areas with small populations.

Visualizations
Experimental Workflows

Data Preparation

Analysis in GIS Software Output

Georeferenced Case Data

Select Kernel Density Tool

Teresina Map

Set Parameters (e.g., Bandwidth) Execute Analysis Density Map Hotspot Identification

Click to download full resolution via product page

Caption: Workflow for Kernel Density Estimation to identify disease hotspots.
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Data Preparation

Analysis in Spatial Statistics Software Output

Aggregated Incidence Rates

Input Incidence Data & Weights

Spatial Weights Matrix

Select Local Moran's I Execute Analysis Cluster Map (High-High, Low-Low) Interpretation of Spatial Clusters

Click to download full resolution via product page

Caption: Workflow for Local Moran's I to detect spatial clusters of disease.
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Environmental Factors

Socioeconomic Factors

Vector and Host

Outcome

Presence of Vegetation

Lutzomyia longipalpis Vector

Disorganized Urbanization
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Click to download full resolution via product page

Caption: Factors influencing the spatial distribution of Visceral Leishmaniasis in Teresina.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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